2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C17H13ClN2O2S
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H13ClN2O2S/c1-22-13-9-7-12(8-10-13)19-16(21)15-14(20-17(18)23-15)11-5-3-2-4-6-11/h2-10H,1H3,(H,19,21)
• InChI Key: ZDHHPVIHKYAPSO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(N=C(S2)Cl)C3=CC=CC=C3

Description

2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide, also known as CMPTC, is a synthetic compound that belongs to the thiazole family. This compound has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide involves the modulation of various signaling pathways in cells. In cancer, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide induces apoptosis by activating the caspase cascade and suppressing the expression of anti-apoptotic proteins, such as Bcl-2. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide also induces cell cycle arrest by inhibiting the expression of cyclin-dependent kinases (CDKs) and cyclins. In inflammation, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide inhibits the activation of NF-κB signaling pathway by suppressing the phosphorylation and degradation of IκBα. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide also inhibits the production of pro-inflammatory cytokines by suppressing the activation of MAPK signaling pathway. In neurodegenerative disorders, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide activates the Nrf2 signaling pathway by inducing the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).
Biochemical and Physiological Effects
2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to have various biochemical and physiological effects in cells. In cancer, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide inhibits the growth, migration, and invasion of cancer cells by modulating the expression of various genes involved in cell proliferation, apoptosis, and metastasis. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide also enhances the sensitivity of cancer cells to chemotherapy and radiation therapy. In inflammation, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the activity of various transcription factors, such as NF-κB and AP-1. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide also reduces the infiltration of immune cells into inflamed tissues. In neurodegenerative disorders, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide protects neurons from oxidative stress and apoptosis by enhancing the expression of antioxidant enzymes and reducing the production of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments include its high purity, stability, and solubility in various solvents. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is also relatively easy to synthesize and purify, which makes it a cost-effective compound for research purposes. However, the limitations of using 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in lab experiments include its potential toxicity and off-target effects. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide may also have different effects in different cell types and disease models, which may limit its generalizability to other diseases.

Future Directions

There are several future directions for the research on 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide. Firstly, the molecular targets and pathways of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide need to be further elucidated to understand its mechanism of action and potential off-target effects. Secondly, the efficacy and safety of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide need to be evaluated in preclinical and clinical studies to determine its potential as a therapeutic agent. Thirdly, the structure-activity relationship of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide needs to be investigated to optimize its pharmacological properties and selectivity. Fourthly, the combination of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide with other drugs or therapies needs to be explored to enhance its therapeutic efficacy and reduce potential side effects. Finally, the potential application of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide in other diseases, such as cardiovascular diseases and metabolic disorders, needs to be investigated.

Synthesis Methods

The synthesis of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide involves the reaction of 2-aminothiazole with 4-methoxybenzoyl chloride, followed by the reaction with phenyl isocyanate and 2-chloroacetyl chloride. The final product is obtained after purification using column chromatography. The yield of 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide is around 60%, and the purity is >95%.

Scientific Research Applications

2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide also inhibits the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases. In inflammation, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activation of NF-κB signaling pathway. In neurodegenerative disorders, 2-chloro-N-(4-methoxyphenyl)-4-phenyl-1,3-thiazole-5-carboxamide has been shown to protect neurons from oxidative stress and apoptosis by activating the Nrf2 signaling pathway.